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Compound of Interest

Compound Name:
2-Chloro-5-(2-

methylphenoxy)pyrimidine

Cat. No.: B13317015

Get Quote

Technical Guide: 2-Chloro-5-(2-
methylphenoxy)pyrimidine
Safety, Handling, and Synthesis Profile

Executive Summary
2-Chloro-5-(2-methylphenoxy)pyrimidine is an electrophilic heterocyclic building block. It is

characterized by a pyrimidine ring substituted with a chlorine atom at the C2 position and a 2-

methylphenoxy (o-tolyloxy) group at the C5 position. Its primary utility lies in Nucleophilic

Aromatic Substitution (SNAr) reactions, where the C2-chlorine serves as a leaving group to

couple with amines or other nucleophiles, forming complex bioactive molecules (e.g.,

Pyribenzoxim analogs or ZJ0273 herbicide derivatives).

Critical Safety Insight: The C2-chlorine atom renders the pyrimidine ring highly reactive toward

nucleophiles (including biological proteins), classifying it as a potential skin sensitizer and

irritant.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13317015#bc-rfq
https://www.benchchem.com/product/b13317015/docs?utm_src=pdf-body#2-chloro-5-2-methylphenoxy-pyrimidine-msds-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13317015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Property Specification

Chemical Name 2-Chloro-5-(2-methylphenoxy)pyrimidine

CAS Number 1894377-72-0

Molecular Formula C₁₁H₉ClN₂O

Molecular Weight 220.66 g/mol

SMILES Cc1ccccc1Oc2cnc(Cl)nc2

Physical State Solid (White to off-white powder)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

in water.[1][2]

Melting Point (Predicted) 92°C – 98°C (Based on methoxy analogs)

Hazard Identification & Risk Assessment (GHS)
Derived from Structure-Activity Relationship (SAR) of chloropyrimidine analogs (e.g., CAS

22536-65-8).

GHS Classification
Signal Word:WARNING

Acute Toxicity, Oral: Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Hazard Statements
H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors.

P280: Wear protective gloves/protective clothing/eye protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Strategic Handling & Storage Protocols
Storage Integrity
The reactivity of the C-Cl bond means this compound is susceptible to slow hydrolysis if

exposed to atmospheric moisture.

Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon or Nitrogen).

Container: Tightly sealed amber glass vial to prevent photodegradation.

Operational Handling
Weighing: Must be performed inside a chemical fume hood or a glovebox if handling >1g.

Solvent Choice: Avoid protic solvents (methanol/ethanol) for long-term storage of solutions,

as solvolysis of the chloride may occur. Preferred solvents: Dichloromethane (DCM), DMSO,

or Anhydrous DMF.

Emergency Response & First Aid
Self-Validating Response System
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This protocol prioritizes neutralization of the electrophilic hazard and dilution.

Exposure Route Immediate Action Mechanism of Action

Eye Contact
Rinse for 15 min with

saline/water. Lift eyelids.

Dilution of corrosive hydrolysis

products (HCl).

Skin Contact
Wash with soap and water. Do

NOT use alcohol.

Alcohol may increase skin

absorption of the lipophilic

phenoxy moiety.

Inhalation
Move to fresh air.[4] If

wheezing, administer oxygen.

Clears respiratory tract of

irritant dust.

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Prevents re-exposure of

esophagus to corrosive

material.

Synthesis & Application Context
Synthesis Mechanism (SNAr)
The compound is typically synthesized via a nucleophilic aromatic substitution where a

phenolate attacks a dichloropyrimidine.

Reaction: 2,5-Dichloropyrimidine + o-Cresol (2-Methylphenol)

Product

Why this matters: The product retains one chlorine atom at the C2 position. This remaining

chlorine is activated by the ring nitrogens, making it a "hot spot" for further derivatization (e.g.,

reacting with amines to form herbicides).

Visualization: Synthesis & Handling Workflow

Precursors:
2,5-Dichloropyrimidine

+ o-Cresol

Synthesis (SnAr)
Base: K2CO3

Solvent: DMF/DMSO

 80-100°C 
Target Intermediate:

2-Chloro-5-(2-methylphenoxy)
pyrimidine

 Isolation 
Risk Factors:

1. Skin Irritant (Cl)
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 Properties 
Storage Protocol:
Argon Atmosphere

2-8°C (Cold)

 Mitigation 
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Figure 1: Synthesis pathway and critical storage mitigation strategies for maintaining compound

integrity.

Spill & Disposal Workflow
Spill Management

Evacuate: Clear the immediate area of personnel.

PPE: Don Nitrile gloves (double layer recommended), lab coat, and N95/P100 respirator.

Containment: Cover spill with dry lime or soda ash to neutralize potential acidity from

hydrolysis.

Cleanup: Sweep up carefully (avoid dust generation) and place in a hazardous waste

container labeled "Toxic Organic Solid."

Visualization: Safety Decision Tree

Spill Detected

State: Solid or Solution?

Solid Powder Solution (DCM/DMSO)

Avoid Dust
Cover with wet paper towel

Absorb with Vermiculite
Do NOT use water

Disposal: Halogenated Organic Waste
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Figure 2: Decision matrix for safe spill response based on physical state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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